Cas no 860382-50-9 (1,2,3-Propanetriamine,N1-(2,3-diaminopropyl)-)

• Product Name: 1,2,3-Propanetriamine,N1-(2,3-diaminopropyl)-
• CAS No: 860382-50-9
• MF: C₆H₁₉N₅
• MW: 161.248560190201
• CID: 718161
• PubChem ID: 88766362
• Update Time: 2025-04-19

1,2,3-Propanetriamine,N1-(2,3-diaminopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriamine,N1-(2,3-diaminopropyl)-
• Diethylenetriamine, 2,6-bis(aminomethyl)- (6CI)
• 860382-50-9
• N1-(2,3-Diaminopropyl)propane-1,2,3-triamine

• Inchi： 1S/C6H19N5/c7-1-5(9)3-11-4-6(10)2-8/h5-6,11H,1-4,7-10H2
• InChI Key： BKLGOOWBBNKITK-UHFFFAOYSA-N
• SMILES： N(CC(CN)N)CC(CN)N

Computed Properties

• Exact Mass: 161.16404563g/mol
• Monoisotopic Mass: 161.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 116Ų